Cas no 213682-41-8 ((1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid structure

213682-41-8 structure

Product Name:(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid

CAS No:213682-41-8

MF:C₆H₅F₂NO₃

MW:177.105608701706

MDL:MFCD30064932

CID:242735

PubChem ID:45116129

Update Time:2025-04-19

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid, 6,6-difluoro-4-oxo-, (1S,2S,5R)-
- 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid,6,6-difluoro-4-oxo-,(1S,2S,5R)-(9CI)
- (1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
- DTXSID00668407
- PS-20598
- E80147
- (1S, 2S, 5R)-6, 6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
- CS-0435966
- NZPUZCGQCYAGLV-MGGFGJSXSA-N
- 213682-41-8
- (1S,2S,5R)-6,6-Difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylicacid
- MDL： MFCD30064932
- Inchi： 1S/C6H5F2NO3/c7-6(8)1-2(6)4(10)9-3(1)5(11)12/h1-3H,(H,9,10)(H,11,12)/t1-,2+,3-/m0/s1
- InChI Key： NZPUZCGQCYAGLV-MGGFGJSXSA-N
- SMILES： FC1([C@H]2C(N[C@H](C(=O)O)[C@H]21)=O)F

Computed Properties

Exact Mass: 177.02375
Monoisotopic Mass: 177.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4A^2
XLogP3: -0.4

Experimental Properties

PSA: 66.4

(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM514710-250mg	(1S,2S,5R)-6,6-Difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	98%	250mg	$1836	2023-01-01
eNovation Chemicals LLC	Y1210698-100mg	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	100mg	$720	2024-07-21
eNovation Chemicals LLC	Y1210698-250MG	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	250mg	$1155	2024-07-21
eNovation Chemicals LLC	Y1210698-500MG	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	500mg	$1925	2024-07-21
eNovation Chemicals LLC	Y1210698-1G	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	1g	$2890	2024-07-21
eNovation Chemicals LLC	Y1210698-5G	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	5g	$7540	2023-08-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4755-100MG	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	100MG	￥ 3,841.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4755-250MG	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	250MG	￥ 6,151.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4755-500MG	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	500MG	￥ 10,243.00	2023-03-30
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ4755-1G	(1S,2S,5R)-6,6-difluoro-4-oxo-3-azabicyclo[3.1.0]hexane-2-carboxylic acid	213682-41-8	97%	1g	￥ 15,364.00	2023-03-30